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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the nomenclature and synonyms for N-δ-

carbobenzoxy-DL-ornithine, a protected amino acid derivative crucial in peptide synthesis and

other areas of chemical and pharmaceutical research. While the DL-racemic mixture is

specified, it is important to note that the L-isomer is more commonly encountered and

documented in scientific literature and commercial inventories. This guide will therefore provide

a thorough account of the synonyms for the L-isomer, alongside information for the D and DL

forms to ensure clarity and comprehensiveness for the research community.

Understanding the Nomenclature
The name N-δ-carbobenzoxy-DL-ornithine describes a molecule of ornithine with a

carbobenzoxy protecting group attached to the delta (δ) amino group of its side chain.

Ornithine is an α-amino acid with two amino groups: one at the α-carbon and one at the δ-

carbon of its side chain. The "DL" designation indicates a racemic mixture of both the D and L

enantiomers.

The carbobenzoxy group, commonly abbreviated as Cbz or Z, is a benzyl ester of a carbamate.

It is a widely used protecting group for amines in organic synthesis, particularly in peptide

synthesis, due to its stability under various conditions and its susceptibility to removal by

catalytic hydrogenation.
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Synonyms and Chemical Identifiers
For clarity and ease of reference, the following tables summarize the various synonyms and

identifiers for the L, D, and DL forms of N-δ-carbobenzoxy-ornithine. The majority of

commercially available and literature-referenced compounds refer to the L-isomer.

N-δ-Carbobenzoxy-L-ornithine
The L-isomer is the most frequently used and documented form of this compound.

Synonym Abbreviation/Code CAS Number

N-delta-Carbobenzoxy-L-

ornithine
H-Orn(Z)-OH 3304-51-6

N-delta-Benzyloxycarbonyl-L-

ornithine
H-Orn(Cbz)-OH 3304-51-6

N5-Carbobenzoxy-L-ornithine L-Orn(Z)-OH 3304-51-6

N5-Benzyloxycarbonyl-L-

ornithine
L-Orn(Cbz)-OH 3304-51-6

(S)-2-Amino-5-

(benzyloxycarbonylamino)pent

anoic acid

Nd-Z-L-ornithine 3304-51-6

N-δ-Z-L-ornithine Z-L-Orn-OH 3304-51-6

Note: The CAS Number 3304-51-6 is consistently associated with the L-isomer of N-δ-

carbobenzoxy-ornithine.[1][2][3]

N-δ-Carbobenzoxy-D-ornithine
The D-isomer is less common but may be used in the synthesis of peptides containing D-amino

acids, which can confer resistance to enzymatic degradation.
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Synonym Abbreviation/Code CAS Number

N-delta-Carbobenzoxy-D-

ornithine
H-D-Orn(Z)-OH Not specified

N-delta-Benzyloxycarbonyl-D-

ornithine
H-D-Orn(Cbz)-OH Not specified

N5-Carbobenzoxy-D-ornithine D-Orn(Z)-OH Not specified

N5-Benzyloxycarbonyl-D-

ornithine
D-Orn(Cbz)-OH Not specified

(R)-2-Amino-5-

(benzyloxycarbonylamino)pent

anoic acid

Nd-Z-D-ornithine Not specified

N-δ-Z-D-ornithine Z-D-Orn-OH Not specified

Note: A specific CAS number for N-δ-carbobenzoxy-D-ornithine is not readily available in

common chemical databases, highlighting its lesser prevalence compared to the L-isomer.

N-δ-Carbobenzoxy-DL-ornithine
The DL-racemic mixture is the specific subject of this guide. While a dedicated CAS number for

this specific racemate is not prominently documented, the synonyms can be inferred by

applying the "DL" designation to the common names.
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Synonym Abbreviation/Code CAS Number

N-delta-Carbobenzoxy-DL-

ornithine
H-DL-Orn(Z)-OH Not specified

N-delta-Benzyloxycarbonyl-DL-

ornithine
H-DL-Orn(Cbz)-OH Not specified

N5-Carbobenzoxy-DL-ornithine DL-Orn(Z)-OH Not specified

N5-Benzyloxycarbonyl-DL-

ornithine
DL-Orn(Cbz)-OH Not specified

(R,S)-2-Amino-5-

(benzyloxycarbonylamino)pent

anoic acid

Nd-Z-DL-ornithine Not specified

N-δ-Z-DL-ornithine Z-DL-Orn-OH Not specified

Note: The absence of a specific CAS number for N-δ-carbobenzoxy-DL-ornithine in major

databases suggests it is infrequently prepared or sold as a racemic mixture. Researchers

typically utilize the stereochemically pure L- or D-isomers for specific applications. One related

compound, poly-delta-cbz-dl-ornithine, is listed with the CAS number 118578-06-6, but this

refers to a polymer and not the monomeric amino acid derivative.[4]

Experimental Protocols
As N-δ-carbobenzoxy-DL-ornithine is a protected amino acid, its primary utility is as a building

block in chemical synthesis, most notably in solid-phase peptide synthesis (SPPS) or solution-

phase peptide synthesis. The experimental protocols would, therefore, pertain to the

methodologies in which it is used rather than experiments it is subjected to directly.

A general protocol for the incorporation of a protected amino acid like N-δ-Cbz-L-ornithine into

a growing peptide chain during SPPS would involve the following key steps:

Deprotection: Removal of the temporary N-α-protecting group (e.g., Fmoc or Boc) from the

resin-bound peptide.
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Activation: Activation of the carboxylic acid group of the incoming protected amino acid (in

this case, an N-α-protected version of N-δ-Cbz-ornithine) using a coupling reagent (e.g.,

HBTU, HATU, DIC).

Coupling: Reaction of the activated amino acid with the deprotected N-terminus of the resin-

bound peptide to form a new peptide bond.

Washing: Thorough washing of the resin to remove excess reagents and byproducts.

This cycle is repeated for each amino acid in the desired peptide sequence. The N-δ-Cbz

group on the ornithine side chain remains intact throughout this process and can be removed

during the final cleavage and deprotection step, typically using strong acid or catalytic

hydrogenation, depending on the overall protection strategy.

Visualization of Synthetic Workflow
The following diagram illustrates a simplified workflow for the use of a protected amino acid,

such as an N-α-protected derivative of N-δ-carbobenzoxy-ornithine, in solid-phase peptide

synthesis.
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Caption: A generalized workflow for solid-phase peptide synthesis incorporating a protected

ornithine derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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